Cas no 1153225-74-1 (N-[(3-Methoxyphenyl)methyl]oxan-4-amine)

• Product Name: N-[(3-Methoxyphenyl)methyl]oxan-4-amine
• CAS No: 1153225-74-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5048910
• Update Time: 2025-07-19

N-[(3-Methoxyphenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]oxan-4-amine
• N-[(3-Methoxyphenyl)methyl]oxan-4-amine

• Inchi： 1S/C13H19NO2/c1-15-13-4-2-3-11(9-13)10-14-12-5-7-16-8-6-12/h2-4,9,12,14H,5-8,10H2,1H3
• InChI Key： QOWKJAPLTAUAPW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(3-Methoxyphenyl)methyl]oxan-4-amine

N-[(3-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1153225-74-1): An Overview of Its Properties, Applications, and Recent Research

N-[(3-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1153225-74-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxazines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in drug discovery and development.

The molecular structure of N-[(3-Methoxyphenyl)methyl]oxan-4-amine consists of an oxazine ring substituted with a methoxyphenylmethyl group. This specific substitution pattern imparts the compound with distinct chemical and physical properties, making it a valuable candidate for various biological studies. The methoxy group on the phenyl ring enhances the compound's lipophilicity, which can influence its cellular uptake and distribution.

Recent research has focused on the potential therapeutic applications of N-[(3-Methoxyphenyl)methyl]oxan-4-amine. Studies have shown that this compound exhibits significant activity in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that N-[(3-Methoxyphenyl)methyl]oxan-4-amine demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, N-[(3-Methoxyphenyl)methyl]oxan-4-amine has been investigated for its neuroprotective effects. Research conducted at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-[(3-Methoxyphenyl)methyl]oxan-4-amine may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The anticancer properties of N-[(3-Methoxyphenyl)methyl]oxan-4-amine have also been explored. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines by activating the intrinsic apoptotic pathway. The mechanism involves the activation of caspase enzymes and the release of cytochrome c from mitochondria. These results indicate that N-[(3-Methoxyphenyl)methyl]oxan-4-amine could be a promising lead compound for developing novel anticancer drugs.

Beyond its biological activities, the synthesis and chemical properties of N-[(3-Methoxyphenyl)methyl]oxan-4-amine have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 3-methoxybenzaldehyde with an appropriate amine followed by cyclization to form the oxazine ring. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The physical properties of N-[(3-Methoxyphenyl)methyl]oxan-4-amine, such as its solubility, melting point, and stability, are crucial for its formulation into pharmaceutical products. Studies have shown that this compound is moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This property can be advantageous for developing oral formulations but may require careful consideration during formulation development to ensure optimal bioavailability.

In conclusion, N-[(3-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1153225-74-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its use in various therapeutic settings.